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Compound of Interest

Compound Name: 653-47 Hydrochloride

Cat. No.: B8144637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility of

653-47 hydrochloride in Dimethyl Sulfoxide (DMSO). Adherence to these guidelines is crucial

for ensuring the accurate preparation of stock solutions for various in vitro and in vivo research

applications.

Compound Information
653-47 hydrochloride is a potentiator of the cAMP-response element binding protein (CREB)

inhibitory activity of the compound 666-15.[1][2][3][4] While it is a very weak CREB inhibitor on

its own, with an IC50 of 26.3 μM, its primary utility in research is its ability to synergistically

enhance the effects of 666-15 in inhibiting CREB-mediated gene transcription.[2][3][4][5] This

synergistic activity makes the combination of 653-47 and 666-15 a valuable tool for studying

CREB-regulated pathways, which are implicated in the pathogenesis of multiple cancers.[5]

Solubility Data
653-47 hydrochloride exhibits high solubility in DMSO. The following table summarizes the

quantitative solubility data from various suppliers.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8144637?utm_src=pdf-interest
https://www.benchchem.com/product/b8144637?utm_src=pdf-body
https://www.benchchem.com/product/b8144637?utm_src=pdf-body
https://www.dcchemicals.com/product_show-653-47_hydrochloride.html
https://www.medchemexpress.com/653-47-hydrochloride.html
https://www.medchemexpress.com/653-47.html
https://www.medchemexpress.com/Targets/Epigenetic%20Reader%20Domain.html?effectName=Inhibitor&page=11
https://www.medchemexpress.com/653-47-hydrochloride.html
https://www.medchemexpress.com/653-47.html
https://www.medchemexpress.com/Targets/Epigenetic%20Reader%20Domain.html?effectName=Inhibitor&page=11
https://pmc.ncbi.nlm.nih.gov/articles/PMC10355536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10355536/
https://www.benchchem.com/product/b8144637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Solubility in DMSO 250 mg/mL
Requires sonication for

complete dissolution.[2][6][7][8]

Molar Concentration 613.81 mM
Based on a molecular weight

of 407.29 g/mol .[2][6][7][9]

Solvent Condition
Use newly opened, anhydrous

DMSO

The hygroscopic nature of

DMSO can significantly impact

the solubility of the product.[2]

Storage of Solution
-80°C for up to 6 months,

-20°C for up to 1 month

For long-term storage, it is

recommended to aliquot the

stock solution to avoid

repeated freeze-thaw cycles.

[7]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution of 653-47 Hydrochloride in DMSO
This protocol details the steps for preparing a 250 mg/mL stock solution of 653-47
hydrochloride in DMSO.

Materials:

653-47 hydrochloride powder

Anhydrous, research-grade DMSO (newly opened vial recommended)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer
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Ultrasonic water bath

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of

653-47 hydrochloride powder using a calibrated analytical balance. Transfer the powder to

a sterile microcentrifuge tube or vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

653-47 hydrochloride powder to achieve a final concentration of 250 mg/mL.

Initial Mixing: Tightly cap the tube and vortex vigorously for 1-2 minutes to facilitate initial

dissolution.

Sonication: Place the tube in an ultrasonic water bath. Sonicate the solution until all solid

particles are completely dissolved. This may take several minutes. Visually inspect the

solution against a light source to ensure no particulate matter remains.

Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the

stock solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month).[7]
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Workflow for Preparing 653-47 Hydrochloride Stock and Working Solutions
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Caption: Workflow for preparing stock and working solutions of 653-47 hydrochloride.
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Synergistic Inhibition of CREB-Mediated Transcription
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Caption: Synergistic inhibition of CREB-mediated transcription by 653-47 HCl and 666-15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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